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Compound of Interest

Compound Name: 2,5-Dimethyl-1,5-hexadiene

Cat. No.: B165583

Physical Properties of 2,5-Dimethyl-1,5-
hexadiene: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the physical properties of
2,5-Dimethyl-1,5-hexadiene, focusing on its boiling and melting points. The information is
tailored for researchers, scientists, and drug development professionals, with a focus on data
presentation, experimental protocols, and logical workflows.

Core Physical Properties

2,5-Dimethyl-1,5-hexadiene is a volatile, flammable, colorless liquid. Its key physical
properties are summarized in the table below, providing a clear reference for laboratory and
research applications.

Physical Property Value Source
Boiling Point 114 °C (lit.) [1]

116 °C 2]

Melting Point -75 °C (lit.) [1]12]

Experimental Determination of Physical Properties
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The accurate determination of boiling and melting points is crucial for the identification and
purity assessment of chemical compounds. Standard laboratory procedures for these
measurements are detailed below.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a volatile organic compound like 2,5-Dimethyl-1,5-
hexadiene, several methods can be employed for accurate measurement.

Experimental Protocol: Simple Distillation
This method is suitable for determining the boiling point of a liquid sample of a few milliliters.

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Preparation: The round-bottom flask is charged with a small volume of 2,5-
Dimethyl-1,5-hexadiene and a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

o Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
substance.

Experimental Protocol: Thiele Tube Method
This micro-method is ideal for small sample quantities.

o Sample Preparation: A small amount of 2,5-Dimethyl-1,5-hexadiene is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube.

e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point oil.
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e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed.

» Temperature Reading: The temperature at which the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Melting Point Determination

Since 2,5-Dimethyl-1,5-hexadiene is a liquid at room temperature, its melting point of -75°C is
determined using a cryostat or a specialized low-temperature apparatus. The general principle
involves cooling the substance until it solidifies and then slowly warming it to observe the
temperature at which it melts.

Experimental Protocol: Capillary Method with Low-Temperature Bath

o Sample Preparation: A small amount of liquid 2,5-Dimethyl-1,5-hexadiene is introduced into
a capillary tube, which is then sealed.

e Cooling: The capillary tube is placed in a low-temperature bath (e.g., a dry ice/acetone bath
or a cryostat) and cooled until the sample solidifies completely.

o Heating: The temperature of the bath is then allowed to rise slowly and uniformly.
o Observation: The sample is observed through a magnifying lens.

o Temperature Reading: The temperature at which the first drop of liquid appears and the
temperature at which the last crystal melts are recorded. This range represents the melting
point.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the synthesis, purification, and
subsequent determination of the physical properties of a compound like 2,5-Dimethyl-1,5-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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